7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt

• CAS RN: 109727-22-2
• Molecular Formula: C18H10Na2O8S3
• Molecular Weight: 496.4 g/mol
• IUPAC Name: disodium;5,5-dioxo-7-(4-sulfonatophenyl)dibenzothiophene-3-sulfonate
• InChI: InChI=1S/C18H12O8S3.2Na/c19-27(20)17-9-12(11-1-4-13(5-2-11)28(21,22)23)3-7-15(17)16-8-6-14(10-18(16)27)29(24,25)26;;/h1-10H,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2
• InChI Key: OSJIIFUVNKDSEQ-UHFFFAOYSA-L
• SMILES: C1=CC(=CC=C1C2=CC3=C(C=C2)C4=C(S3(=O)=O)C=C(C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
• synonyms: 4,4'-disulfo-p-terphenyl sulfone; 4,4'-disulfo-p-terphenyl sulfone disodium salt; IEM 967; IEM-967

Description

7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt (SPDBT) is a water-soluble fluorescent dye that has been widely used in scientific research applications. This compound has a unique chemical structure that makes it an ideal tool for studying various biological processes.

Mechanism Of Action

The mechanism of action of 7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt involves the interaction of the dye with various biological molecules. 7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt has a high affinity for proteins and can bind to specific amino acid residues. This binding can lead to changes in the protein conformation and activity. Additionally, 7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt can interact with cellular membranes and alter their properties, leading to changes in cellular signaling.

Biochemical And Physiological Effects

7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt has been shown to have minimal biochemical and physiological effects on cells and tissues. It is non-toxic and does not interfere with cellular processes. Additionally, 7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt has a high water solubility, which makes it easy to use in biological systems.

Advantages And Limitations For Lab Experiments

One of the main advantages of 7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt is its high sensitivity and specificity. It can detect low concentrations of analytes and has a high signal-to-noise ratio. Additionally, 7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt is stable and can be used in a wide range of biological systems. However, one limitation of 7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt is its limited photostability, which can affect the accuracy of measurements over time.

Future Directions

For the use of 7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt include the development of new biosensors, imaging techniques, and drug delivery systems.

Synthesis Methods

The synthesis of 7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt involves the reaction of 7-hydroxy-3-dibenzothiophenesulfonic acid with p-sulfophenyl diazonium salt in the presence of sodium nitrite and hydrochloric acid. The resulting product is then treated with sodium chlorite to obtain 7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt. The yield of 7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt synthesis is typically high, with a purity of over 95%.

Scientific Research Applications

7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt has a wide range of scientific research applications due to its unique properties. It is commonly used as a fluorescent probe for studying biological processes such as protein-protein interactions, enzyme activity, and cellular signaling. 7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt is also used as a pH indicator and has been used to study the pH changes in various biological systems. Additionally, 7-p-Sulfophenyl-3-dibenzothiophenesulfonic acid 5,5-dioxide, disodium salt has been used in the development of biosensors for the detection of various analytes.